Cas no 898772-64-0 (5-(1,3-Dioxolan-2-yl)-2-thienyl 3-oxobutyl ketone)

• Product Name: 5-(1,3-Dioxolan-2-yl)-2-thienyl 3-oxobutyl ketone
• CAS No: 898772-64-0
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• MDL: MFCD07699097
• CID: 994195
• PubChem ID: 24723460
• Update Time: 2025-10-29

5-(1,3-Dioxolan-2-yl)-2-thienyl 3-oxobutyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]pentane-1,4-dione
• 5-(1,3-DIOXOLAN-2-YL)-2-THIENYL 3-OXOBUTYL KETONE
• AKOS016018640
• 5-(1,3-dioxolan-2-yl )-2-thienyl 3-oxobutyl ketone
• MFCD07699097
• 5-(1,3-DIOXOLAN-2-YL)-2-THIENYL3-OXOBUTYLKETONE
• DTXSID30641900
• 898772-64-0
• 5-(1,3-Dioxolan-2-yl)-2-thienyl 3-oxobutyl ketone

• MDL： MFCD07699097
• Inchi： 1S/C12H14O4S/c1-8(13)2-3-9(14)10-4-5-11(17-10)12-15-6-7-16-12/h4-5,12H,2-3,6-7H2,1H3
• InChI Key： OZOZLVSLTMWLPZ-UHFFFAOYSA-N
• SMILES： S1C(C(CCC(C)=O)=O)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 254.06128010g/mol
• Monoisotopic Mass: 254.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.8Ų

Additional information on 5-(1,3-Dioxolan-2-yl)-2-thienyl 3-oxobutyl ketone

Introduction to 5-(1,3-Dioxolan-2-yl)-2-thienyl 3-oxobutyl ketone (CAS No. 898772-64-0)

5-(1,3-Dioxolan-2-yl)-2-thienyl 3-oxobutyl ketone, identified by the Chemical Abstracts Service Number (CAS No.) 898772-64-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone features a unique structural framework that combines a thiophene ring with a dioxolane moiety, linked to a 3-oxobutyl ketone group. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry and materials science.

The compound's structure is characterized by its rigidity and electronic distribution, which are influenced by the conjugation between the thiophene ring and the carbonyl group. This conjugation system not only affects the compound's spectroscopic properties but also its reactivity, making it a versatile building block for further functionalization. In recent years, there has been growing interest in such derivatives due to their potential applications in drug discovery and the development of advanced materials.

One of the most compelling aspects of 5-(1,3-Dioxolan-2-yl)-2-thienyl 3-oxobutyl ketone is its role as a precursor in the synthesis of biologically active molecules. The dioxolane ring, in particular, is known for its stability and ability to undergo various transformations under controlled conditions, making it an ideal scaffold for medicinal chemists. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties. For instance, derivatives of this structure have been explored for their potential antimicrobial and anti-inflammatory effects.

Recent studies have highlighted the importance of thiophene-based compounds in medicinal chemistry due to their ability to interact with biological targets in a selective manner. The thiophene ring in 5-(1,3-Dioxolan-2-yl)-2-thienyl 3-oxobutyl ketone contributes to its binding affinity with certain enzymes and receptors, which has been exploited in the design of small-molecule inhibitors. These findings underscore the compound's significance as a tool for drug development.

The synthesis of 5-(1,3-Dioxolan-2-yl)-2-thienyl 3-oxobutyl ketone involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dioxolane ring typically involves cycloaddition reactions between dienophiles and dienes, while the attachment of the thiophene moiety often relies on palladium-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the skill required to produce it in high yield and purity.

In addition to its pharmaceutical applications, 5-(1,3-Dioxolan-2-yl)-2-thienyl 3-oxobutyl ketone has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The conjugated system within the molecule allows for efficient charge transport, which is critical for these applications. Researchers are exploring ways to incorporate this compound into novel materials that could revolutionize display technologies and renewable energy solutions.

The growing body of research on 5-(1,3-Dioxolan-2-yl)-2-thienyl 3-oxobutyl ketone underscores its versatility and potential impact across multiple scientific disciplines. As synthetic methodologies continue to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in both academic and industrial settings.

Future directions in the study of this compound may include exploring its derivatives for additional therapeutic applications or optimizing its synthesis for large-scale production. Collaborative efforts between chemists and biologists will be essential to fully realize its potential as a tool for innovation.